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Compound of Interest

Compound Name: 13-Hydroxygermacrone

Cat. No.: B3026645

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 13-
hydroxygermacrone, a sesquiterpenoid isolated from Curcuma zedoaria. This document is
intended for researchers, scientists, and professionals in the field of drug development and
natural product chemistry, offering a centralized resource for the compound's nuclear magnetic
resonance (NMR) and mass spectrometry (MS) data.

Spectroscopic Data Summary

The structural elucidation of 13-hydroxygermacrone has been accomplished through
extensive spectroscopic analysis. The following tables summarize the key *H and 13C NMR
chemical shifts and mass spectrometry data.

Table 1: *H NMR Spectroscopic Data for 13-
Hydroxygermacrone
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Position Chemical Shift (5) Multiplicity Cou-lpling Constant
Ppm (J) in Hz

1 4.98 d 10.5

2 2.04-2.18 m

3 2.04-2.18 m

5 4.66 d 14.0

6 2.91-2.98 m

9 2.91-2.98 m

9 3.43 d 10.5

12 1.81 s

13 4.18 d 12.0

13 4.29 d 125

14 1.42 s

15 1.62 s

Table 2: *C NMR Spectroscopic Data for 13-
Hydroxygermacrone
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Position Chemical Shift (6) ppm
1 133.1
2 24.1
3 38.1
4 135.7
5 125.0
6 28.6
7 131.3
8 207.1
9 55.5
10 126.4
11 139.8
12 17.8
13 62.8
14 15.6
15 16.6

Table 3: Mass Spectrometry Data for 13-
Hydroxygermacrone

lonization Mode [M+H]* (mlz) Key Fragment lons (m/z)

Data not available in the
ESI 235 _ _
reviewed literature

Experimental Protocols

The spectroscopic data presented were obtained following the isolation of 13-
hydroxygermacrone from the methanolic extract of the rhizomes of Curcuma zedoaria[1][2].

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b3026645?utm_src=pdf-body
https://www.benchchem.com/product/b3026645?utm_src=pdf-body
https://www.benchchem.com/product/b3026645?utm_src=pdf-body
https://www.benchchem.com/product/b3026645?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16901812/
https://soar-ir.repo.nii.ac.jp/record/10438/files/Nat.%20Prod.%20Res._makabe_.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Isolation of 13-Hydroxygermacrone

The isolation of 13-hydroxygermacrone was achieved from the methanolic extract of the
rhizome of Curcuma zedoaria[1][2]. Further purification of the crude extract through various

chromatographic techniques yielded the pure compound.

NMR Spectroscopy

1H and 13C NMR spectra were recorded on a spectrometer operating at a frequency of 500
MHz for *H and 125 MHz for 3C. Samples were dissolved in deuterated chloroform (CDCIs),
and chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS)
as an internal standard.

Mass Spectrometry

Mass spectral data were obtained using electrospray ionization (ESI) mass spectrometry[2].
The molecular ion peak was observed in the positive ion mode.

Workflow for Spectroscopic Analysis

The general workflow for the isolation and spectroscopic characterization of a natural product
like 13-hydroxygermacrone is depicted in the following diagram.
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Caption: Workflow for the isolation and structural elucidation of 13-Hydroxygermacrone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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